Cas no 941927-61-3 (2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide)

• Product Name: 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• CAS No: 941927-61-3
• MF: C₂₃H₂₀N₄O₄
• MW: 416.429305076599
• CID: 6030611
• PubChem ID: 8606717
• Update Time: 2025-06-14

2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide
• 2,6-dimethoxy-N-[4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]benzamide
• 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide
• AKOS024629492
• 2,6-dimethoxy-N-(4-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)benzamide
• 941927-61-3
• F2224-0070

• Inchi： 1S/C23H20N4O4/c1-14-25-21-17(6-5-13-24-21)23(29)27(14)16-11-9-15(10-12-16)26-22(28)20-18(30-2)7-4-8-19(20)31-3/h4-13H,1-3H3,(H,26,28)
• InChI Key： UPTMVVVQHJGNFI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=NC3=NC=CC=C3C2=O)C=C1)(=O)C1=C(OC)C=CC=C1OC

Computed Properties

• Exact Mass: 416.14845513g/mol
• Monoisotopic Mass: 416.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.1Ų

Additional information on 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido2,3-dpyrimidin-3-yl}phenyl)benzamide

Recent Advances in the Study of 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS: 941927-61-3)

The compound 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide (CAS: 941927-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrido[2,3-d]pyrimidin-4-one core and benzamide substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Preliminary data suggest that it exhibits selective inhibition against certain tyrosine kinases, which are often implicated in cancer progression. Structural-activity relationship (SAR) studies have been conducted to modify the benzamide and pyrido[2,3-d]pyrimidin-4-one moieties, aiming to enhance binding affinity and reduce off-target effects. These efforts have led to the development of analogs with improved potency and selectivity profiles.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating other biological pathways. For instance, studies have indicated its ability to interfere with inflammatory signaling cascades, making it a candidate for treating autoimmune diseases. The compound's dual functionality as both a kinase inhibitor and an anti-inflammatory agent underscores its versatility and broad therapeutic applicability.

Pharmacokinetic studies have also been a focal point of recent research. The compound's bioavailability, metabolic stability, and tissue distribution have been evaluated in rodent models. Results indicate that while the molecule demonstrates favorable oral absorption, further optimization is required to address its rapid clearance and potential drug-drug interactions. Novel formulation strategies, such as nanoparticle-based delivery systems, are being explored to overcome these challenges.

Looking ahead, the compound's translational potential is being assessed in collaborative efforts between academic institutions and pharmaceutical companies. Clinical trials are anticipated to commence within the next two years, pending successful completion of IND-enabling studies. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the identification of optimal dosing regimens and patient populations.

In conclusion, 2,6-dimethoxy-N-(4-{2-methyl-4-oxo-3H,4H-pyrido[2,3-d]pyrimidin-3-yl}phenyl)benzamide represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted biological activities and ongoing optimization efforts position it as a valuable candidate for addressing unmet medical needs in oncology and inflammation-related disorders.